3-methyl-N-1-naphthyl-1-phenyl-1H-thieno[2,3-c]pyrazole-5-carboxamide

• IUPAC Name: 3-methyl-N-naphthalen-1-yl-1-phenylthieno[2,3-c]pyrazole-5-carboxamide
• InChI: InChI=1S/C23H17N3OS/c1-15-19-14-21(28-23(19)26(25-15)17-10-3-2-4-11-17)22(27)24-20-13-7-9-16-8-5-6-12-18(16)20/h2-14H,1H3,(H,24,27)
• InChI Key: GKSFOFXUHXRKQI-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN(C2=C1C=C(S2)C(=O)NC3=CC=CC4=CC=CC=C43)C5=CC=CC=C5
• Molecular Formula: C23H17N3OS
• Molecular Weight: 383.5 g/mol

Description

3-methyl-N-1-naphthyl-1-phenyl-1H-thieno[2,3-c]pyrazole-5-carboxamide, also known as THIP, is a synthetic compound that belongs to the class of thienopyrazole derivatives. THIP has been widely studied due to its potential therapeutic applications, particularly in the field of neuroscience.

Mechanism of Action

3-methyl-N-1-naphthyl-1-phenyl-1H-thieno[2,3-c]pyrazole-5-carboxamide acts as a selective agonist of the GABA-A receptor, which is a ligand-gated ion channel that is activated by the neurotransmitter GABA. By binding to the benzodiazepine site of the GABA-A receptor, 3-methyl-N-1-naphthyl-1-phenyl-1H-thieno[2,3-c]pyrazole-5-carboxamide enhances the activity of the receptor, leading to increased chloride ion influx and hyperpolarization of the neuron. This results in a decrease in neuronal excitability and anxiolytic, sedative, and anticonvulsant effects.
Biochemical and Physiological Effects:
3-methyl-N-1-naphthyl-1-phenyl-1H-thieno[2,3-c]pyrazole-5-carboxamide has been shown to have several biochemical and physiological effects. It has been shown to increase GABA-mediated chloride ion influx, leading to hyperpolarization of neurons and decreased neuronal excitability. 3-methyl-N-1-naphthyl-1-phenyl-1H-thieno[2,3-c]pyrazole-5-carboxamide has also been shown to increase the activity of GABAergic neurons in the hippocampus, which is involved in learning and memory. Additionally, 3-methyl-N-1-naphthyl-1-phenyl-1H-thieno[2,3-c]pyrazole-5-carboxamide has been shown to have anxiolytic, sedative, and anticonvulsant effects.

Advantages and Limitations for Lab Experiments

3-methyl-N-1-naphthyl-1-phenyl-1H-thieno[2,3-c]pyrazole-5-carboxamide has several advantages for lab experiments. It has a high affinity for the benzodiazepine site of the GABA-A receptor, making it a potent and selective agonist. 3-methyl-N-1-naphthyl-1-phenyl-1H-thieno[2,3-c]pyrazole-5-carboxamide has also been shown to have a long duration of action, making it useful for studying the effects of chronic GABAergic modulation. However, 3-methyl-N-1-naphthyl-1-phenyl-1H-thieno[2,3-c]pyrazole-5-carboxamide has some limitations, including its low solubility in water and its potential for off-target effects.

Future Directions

There are several future directions for the study of 3-methyl-N-1-naphthyl-1-phenyl-1H-thieno[2,3-c]pyrazole-5-carboxamide. One area of research is the development of more selective and potent 3-methyl-N-1-naphthyl-1-phenyl-1H-thieno[2,3-c]pyrazole-5-carboxamide analogs for use as therapeutic agents. Another area of research is the investigation of the effects of chronic 3-methyl-N-1-naphthyl-1-phenyl-1H-thieno[2,3-c]pyrazole-5-carboxamide administration on GABAergic neurotransmission and behavior. Additionally, the role of 3-methyl-N-1-naphthyl-1-phenyl-1H-thieno[2,3-c]pyrazole-5-carboxamide in the regulation of sleep and circadian rhythms is an area of active research. Finally, the potential use of 3-methyl-N-1-naphthyl-1-phenyl-1H-thieno[2,3-c]pyrazole-5-carboxamide as a tool for the study of GABAergic neurotransmission in non-human animals is an area of interest.

Synthesis Methods

The synthesis of 3-methyl-N-1-naphthyl-1-phenyl-1H-thieno[2,3-c]pyrazole-5-carboxamide can be achieved through several methods, including the reaction of 3-methyl-1-phenyl-1H-thieno[2,3-c]pyrazole-5-carboxylic acid with naphthalen-1-amine and subsequent coupling with a carboxamide group. The purity and yield of 3-methyl-N-1-naphthyl-1-phenyl-1H-thieno[2,3-c]pyrazole-5-carboxamide can be improved by recrystallization and column chromatography.

Scientific Research Applications

3-methyl-N-1-naphthyl-1-phenyl-1H-thieno[2,3-c]pyrazole-5-carboxamide has been extensively studied for its potential therapeutic applications in the field of neuroscience. It has been shown to have positive effects on GABAergic neurotransmission, which is involved in the regulation of anxiety, sleep, and seizure activity. 3-methyl-N-1-naphthyl-1-phenyl-1H-thieno[2,3-c]pyrazole-5-carboxamide has also been shown to enhance the effects of other GABAergic drugs, such as benzodiazepines, without increasing their side effects.